Cas no 84626-20-0 (Benzothiazolium,3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-2(3H)-benzothiazolylidene)ethylidene]-2-methyl-1-cyclohexen-1-yl]ethenyl]-5-methoxy-,iodide (1:1))

Benzothiazolium,3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-2(3H)-benzothiazolylidene)ethylidene]-2-methyl-1-cyclohexen-1-yl]ethenyl]-5-methoxy-,iodide (1:1) structure
84626-20-0 structure
Product name:Benzothiazolium,3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-2(3H)-benzothiazolylidene)ethylidene]-2-methyl-1-cyclohexen-1-yl]ethenyl]-5-methoxy-,iodide (1:1)
CAS No:84626-20-0
MF:C31H35N2O2S2+.I-
MW:658.6558
CID:707408
PubChem ID:44669605

Benzothiazolium,3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-2(3H)-benzothiazolylidene)ethylidene]-2-methyl-1-cyclohexen-1-yl]ethenyl]-5-methoxy-,iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium,3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-2(3H)-benzothiazolylidene)ethylidene]-2-methyl-1-cyclohexen-1-yl]ethenyl]-5-methoxy-,iodide (1:1)
    • 3-ETHYL-2-[(E)-2-(3-((E)-2-[3-ETHYL-5-METHOXY-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]ETHYLIDENE)-2-METHYL-1-CYCLOHEXEN-1-YL)ETHENYL]-5-METHOXY-1,3-BENZOTHIAZOL-3-IUM IODIDE
    • 3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-1,3-benzothiazol-3-ium-2-yl)ethenyl]-2-methylcyclohex-2-en-1-ylidene]ethylidene]-5-methoxy-1,3-benzothiazole,iodide
    • Benzothiazolium,3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-2(3H)-benzothiazolylidene)ethylidene]-2-methyl-1-cyclohexen-1-yl]etheny
    • 2(3H)-Furanone,3,3-diethyldihydro-5-(2-iodoethyl)
    • 3,3-diethyl-5-(2-iodoethyl)tetrahydrofuran-2-one
    • 3,3'-diethyl-5,5'-dimethoxy-11-methyl-10,12-trimethylenethiatricarbocyanine iodide
    • AKOS000814292
    • 84626-20-0
    • Inchi: InChI=1S/C31H35N2O2S2.HI/c1-6-32-26-19-24(34-4)13-15-28(26)36-30(32)17-11-22-9-8-10-23(21(22)3)12-18-31-33(7-2)27-20-25(35-5)14-16-29(27)37-31;/h11-20H,6-10H2,1-5H3;1H/q+1;/p-1
    • InChI Key: HHDPXGKRZYMGLC-UHFFFAOYSA-M
    • SMILES: CCN1C2=C(C=CC(=C2)OC)SC1=CC=C3CCCC(=C3C)C=CC4=[N+](C5=C(S4)C=CC(=C5)OC)CC.[I-]

Computed Properties

  • Exact Mass: 658.11800
  • Monoisotopic Mass: 658.118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 7
  • Complexity: 860
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • Topological Polar Surface Area: 79.1A^2

Experimental Properties

  • PSA: 83.75000
  • LogP: 4.46780

Benzothiazolium,3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-2(3H)-benzothiazolylidene)ethylidene]-2-methyl-1-cyclohexen-1-yl]ethenyl]-5-methoxy-,iodide (1:1) Related Literature

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